Cas no 899945-76-7 (N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-4-oxo-4H-chromene-2-carboxamide)

• Product Name: N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-4-oxo-4H-chromene-2-carboxamide
• CAS No: 899945-76-7
• MF: C₁₉H₁₇N₅O₄
• MW: 379.369383573532
• CID: 5497567
• Update Time: 2025-06-15

N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-4-oxo-4H-chromene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-tert-butyl-4-oxopyrazolo[3,4-d]pyrimidin-5-yl)-4-oxochromene-2-carboxamide
• N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-4-oxo-4H-chromene-2-carboxamide

• Inchi： 1S/C19H17N5O4/c1-19(2,3)24-16-12(9-21-24)18(27)23(10-20-16)22-17(26)15-8-13(25)11-6-4-5-7-14(11)28-15/h4-10H,1-3H3,(H,22,26)
• InChI Key： KWKVNTLKRSQMGN-UHFFFAOYSA-N
• SMILES： C1(C(NN2C=NC3N(C(C)(C)C)N=CC=3C2=O)=O)OC2=C(C=CC=C2)C(=O)C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-4-oxo-4H-chromene-2-carboxamide

Recent Advances in the Study of N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-4-oxo-4H-chromene-2-carboxamide (CAS: 899945-76-7)

In recent years, the compound N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-4-oxo-4H-chromene-2-carboxamide (CAS: 899945-76-7) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrazolo[3,4-d]pyrimidin and chromene scaffold, has shown promising potential in various therapeutic applications, particularly in oncology and inflammation-related diseases. The following research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and preclinical efficacy.

The synthesis of N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-4-oxo-4H-chromene-2-carboxamide involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the synthetic route to improve yield and purity, which is critical for its application in drug development. The compound's structural features, including the tert-butyl group and the chromene-carboxamide moiety, contribute to its stability and bioavailability, making it a viable candidate for further pharmacological evaluation.

Mechanistic studies have revealed that this compound exhibits potent inhibitory activity against specific kinase targets, such as cyclin-dependent kinases (CDKs) and protein kinase B (Akt). These kinases play pivotal roles in cell cycle regulation and survival pathways, making them attractive targets for cancer therapy. In vitro and in vivo experiments have demonstrated that N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-4-oxo-4H-chromene-2-carboxamide effectively suppresses tumor growth by inducing apoptosis and inhibiting angiogenesis. These findings underscore its potential as a novel anticancer agent.

Beyond oncology, recent research has explored the anti-inflammatory properties of this compound. It has been shown to modulate key inflammatory pathways, such as the NF-κB and MAPK signaling cascades, which are implicated in chronic inflammatory diseases. Preclinical models of rheumatoid arthritis and inflammatory bowel disease have reported significant reductions in inflammation and tissue damage upon treatment with this molecule. These results highlight its versatility and potential for repurposing in other therapeutic areas.

Despite these promising findings, challenges remain in the development of N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-4-oxo-4H-chromene-2-carboxamide as a therapeutic agent. Issues such as pharmacokinetic optimization, toxicity profiling, and formulation stability need to be addressed in future studies. Additionally, clinical trials will be essential to validate its efficacy and safety in humans. Collaborative efforts between academic researchers and pharmaceutical companies are expected to accelerate the translation of this compound from bench to bedside.

In conclusion, N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-4-oxo-4H-chromene-2-carboxamide represents a promising candidate in the realm of chemical biology and drug discovery. Its dual functionality in targeting both cancer and inflammation-related pathways positions it as a molecule of high therapeutic value. Continued research and development efforts will be crucial to unlocking its full potential and addressing the unmet medical needs in these areas.